Cas no 1805251-11-9 (Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate
• CAS No: 1805251-11-9
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4804736
• Update Time: 2025-05-23

Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-6-4-14-9(10(11)12)5(8(6)13)3-7(15)17-2/h4,10H,3H2,1-2H3
• InChI Key： HVQXYAMEBMGJMG-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate

Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate (CAS No. 1805251-11-9)

Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate, with the CAS registry number 1805251-11-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate, is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, iodo, and methoxy groups, along with an acetate ester moiety. These structural elements contribute to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of pyridine derivatives in the design of bioactive molecules. The presence of electron-withdrawing groups such as the difluoromethyl and iodo substituents enhances the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications. For instance, research has shown that such compounds can exhibit potent inhibitory activity against key enzymes involved in diseases like cancer and neurodegenerative disorders.

The synthesis of Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate involves a series of carefully optimized steps, including nucleophilic aromatic substitution and esterification reactions. The use of advanced purification techniques ensures the high purity of the final product, which is essential for its application in preclinical studies. The compound's stability under physiological conditions has also been evaluated, making it suitable for further exploration in drug development pipelines.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These analyses confirm its molecular structure and provide insights into its physicochemical properties, such as solubility and logP values. Understanding these properties is crucial for predicting its pharmacokinetic behavior and optimizing its formulation for therapeutic use.

One of the most exciting developments involving this compound is its potential role in targeted therapy. Researchers have demonstrated that Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate can selectively bind to specific receptors or enzymes, leading to enhanced efficacy and reduced off-target effects. This selectivity is particularly valuable in the treatment of complex diseases where precision medicine approaches are increasingly sought after.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular docking simulations have revealed how it interacts with key biological targets at the atomic level. These insights not only validate its potential therapeutic applications but also guide further modifications to improve its potency and pharmacokinetic profile.

In terms of regulatory considerations, compounds like Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate must undergo rigorous safety assessments before they can be considered for clinical trials. Recent advancements in toxicity testing methodologies have enabled researchers to evaluate the compound's safety profile more efficiently, paving the way for its progression through the drug development pipeline.

Looking ahead, the continued exploration of pyridine derivatives like this compound holds immense promise for advancing medical science. As researchers delve deeper into their mechanisms of action and optimize their therapeutic potential, compounds such as Methyl 2-(difluoromethyl)-4-iodo-5-methoxypyridine-3-acetate are likely to play a pivotal role in addressing unmet medical needs across various disease areas.